Phosphonic acid, (1H-benzimidazol-2-ylmethyl)-
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Overview
Description
Phosphonic acid, (1H-benzimidazol-2-ylmethyl)-, also known as H2(Bimp)± , is a compound with the molecular formula C8H9N2O3P . It is synthesized through a series of chemical reactions involving 2-chloromethylbenzimidazole, ethylchloroformate, and trimethyl phosphite. The resulting compound exhibits intriguing acid-base properties, with two distinct protonation sites: one at the N-3 position and the other at the phosphonate group. The acidity constants for these sites have been determined experimentally .
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of H2(Bimp)± comprises a benzimidazole ring with a phosphonic acid group attached to the N-1 position. The intramolecular hydrogen bonding between the (N-1/N-3)H site and the phosphonate group significantly influences its acid-base behavior .
Chemical Reactions Analysis
- pKa2 : 7.41 ± 0.02 (protonation at phosphonate group) Additionally, the release of the primary proton from the P(O)(OH)2 group of H3(Bimp)+ has an estimated pKa of 1.5 ± 0.2. Furthermore, in strongly alkaline conditions, Bimp2− can be further deprotonated at its neutral (N-1/N-3)H site, forming the benzimidazolate residue with a high pKa value of 14.65 ± 0.12 .
Properties
CAS No. |
76300-74-8 |
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Molecular Formula |
C8H9N2O3P |
Molecular Weight |
212.14 g/mol |
IUPAC Name |
1H-benzimidazol-2-ylmethylphosphonic acid |
InChI |
InChI=1S/C8H9N2O3P/c11-14(12,13)5-8-9-6-3-1-2-4-7(6)10-8/h1-4H,5H2,(H,9,10)(H2,11,12,13) |
InChI Key |
BELRDOYOECQWFP-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)NC(=N2)CP(=O)(O)O |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CP(=O)(O)O |
Origin of Product |
United States |
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